Cas no 63471-25-0 (Benzene, 1-bromo-3-(bromomethyl)-2-nitro-)

• Product Name: Benzene, 1-bromo-3-(bromomethyl)-2-nitro-
• CAS No: 63471-25-0
• MF: C₇H₅Br₂NO₂
• MW: 294.928100347519
• CID: 1652706
• PubChem ID: 59548676
• Update Time: 2025-06-09

Benzene, 1-bromo-3-(bromomethyl)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-3-(bromomethyl)-2-nitro-
• 1-bromo-3-(bromomethyl)-2-nitrobenzene
• DTXSID60732350
• 3-Bromo-2-nitrobenzyl bromide
• F85818
• SCHEMBL13098118
• 63471-25-0

• Inchi： 1S/C7H5Br2NO2/c8-4-5-2-1-3-6(9)7(5)10(11)12/h1-3H,4H2
• InChI Key： WMJWASKQHNPDBY-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(CBr)=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 292.86865
• Monoisotopic Mass: 292.86870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14

Additional information on Benzene, 1-bromo-3-(bromomethyl)-2-nitro-

Benzene, 1-bromo-3-(bromomethyl)-2-nitro-

The compound Benzene, 1-bromo-3-(bromomethyl)-2-nitro-, also known by its CAS Registry Number 63471-25-0, is a highly specialized chemical entity with significant applications in the field of organic chemistry. This compound belongs to the class of aromatic halogenated derivatives and has garnered attention due to its unique structural features, including the presence of bromine substituents and a nitro group on the benzene ring. Its bromomethyl and nitrobenzene moieties make it an interesting subject for research in various chemical and biomedical contexts.

One of the key attributes of Benzene, 1-bromo-3-(bromomethyl)-2-nitro-, is its reactivity. The combination of bromine atoms and a nitro group introduces electronic effects that can influence both its synthesis and reactivity. This compound has been studied for its potential use in aromatic substitution reactions, where the electron-withdrawing nitro group facilitates electrophilic aromatic substitution. Additionally, the presence of two bromine atoms provides opportunities for further functionalization, such as bromide displacement reactions or nucleophilic aromatic substitution.

Recent studies have highlighted the importance of Benzene, 1-bromo-3-(bromomethyl)-2-nitro-, in the synthesis of complex organic molecules. For instance, it has been employed as an intermediate in the preparation of heterocyclic compounds, which are of great interest in medicinal chemistry. The compound's structure allows for the introduction of additional functional groups, making it a versatile building block for drug discovery and chemical synthesis.

Furthermore, Benzene, 1-bromo-3-(bromomethyl)-2-nitro-, has been explored in the context of biomedical applications. Its nitro group can be reduced to an amino group under controlled conditions, which is a critical step in the synthesis of certain pharmaceutical agents. This transformation highlights the compound's potential as an intermediate in the development of antibiotics, anti-inflammatory agents, and other therapeutically relevant compounds.

Recent advancements in green chemistry have also focused on optimizing the synthesis and handling of Benzene, 1-bromo-3-(bromomethyl)-2-nitro-. Researchers have investigated more sustainable methods to produce this compound, reducing its environmental impact while maintaining its high reactivity. These efforts align with global initiatives to promote environmentally friendly chemical practices.

Overall, Benzene, 1-bromo-3-(bromomethyl)-2-nitro-, stands out as a valuable tool in the field of organic chemistry and biomedical research. Its unique structure, reactivity, and versatility make it an essential component in the development of new drugs and chemical compounds. As scientific research continues to advance, this compound will likely find new applications and contribute to breakthroughs in pharmaceutical and chemical industries.